5-Amino-3-(5-bromo-3-methyl-2-pyridyl)isoxazole

• Molecular Formula: C9H8BrN3O
• Molecular Weight: 254.08 g/mol
• IUPAC Name: 3-(5-bromo-3-methylpyridin-2-yl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H8BrN3O/c1-5-2-6(10)4-12-9(5)7-3-8(11)14-13-7/h2-4H,11H2,1H3
• InChI Key: XHBMQMPWLCAWKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C2=NOC(=C2)N)Br

Description

5-Amino-3-(5-bromo-3-methyl-2-pyridyl)isoxazole is a heterocyclic compound that features an isoxazole ring substituted with an amino group and a pyridyl ring that is further substituted with a bromine atom and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-3-(5-bromo-3-methyl-2-pyridyl)isoxazole typically involves the following steps:

Bromination of 3-methyl-2-pyridine: The starting material, 3-methyl-2-pyridine, is brominated using a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like benzoyl peroxide to yield 5-bromo-3-methyl-2-pyridine.

Amination: The brominated product is then subjected to amination using ammonia or an amine source under suitable conditions to introduce the amino group at the desired position.

Formation of Isoxazole Ring: The final step involves the cyclization of the intermediate with an appropriate reagent to form the isoxazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-(5-bromo-3-methyl-2-pyridyl)isoxazole can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under suitable conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Cycloaddition Reactions: The isoxazole ring can participate in cycloaddition reactions to form more complex heterocyclic systems.

Common Reagents and Conditions

Substitution: Reagents such as sodium amide (NaNH2) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Major Products Formed

The major products formed from these reactions include various substituted isoxazoles, pyridines, and other heterocyclic compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

5-Amino-3-(5-bromo-3-methyl-2-pyridyl)isoxazole has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of potential pharmaceutical agents, including anticancer, antibacterial, and antiviral drugs.

Organic Synthesis: The compound is used as an intermediate in the synthesis of more complex heterocyclic systems and natural product analogs.

Material Science: It is explored for its potential use in the development of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 5-Amino-3-(5-bromo-3-methyl-2-pyridyl)isoxazole involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, modulating their activity and leading to various biological effects.

Pathways Involved: It may influence signaling pathways related to cell proliferation, apoptosis, and immune response, depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

2-Amino-5-bromo-3-methylpyridine: A structurally related compound with similar reactivity and applications.

5-Amino-3-bromo-2-methylpyridine: Another similar compound used in synthetic chemistry.

5-Amino-3-bromo-2-chloropyridine: A compound with comparable properties and uses.

Uniqueness

5-Amino-3-(5-bromo-3-methyl-2-pyridyl)isoxazole is unique due to its specific substitution pattern and the presence of both an isoxazole and pyridyl ring. This combination imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .